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Compound of Interest

Compound Name: D-N-Acetylgalactosamine-18O

Cat. No.: B15141381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of D-N-

Acetylgalactosamine-¹⁸O, a stable isotope-labeled monosaccharide crucial for various research

applications, including metabolic flux analysis, mass spectrometry-based glycan and

glycoprotein analysis, and as a tracer in drug development. This document details available

suppliers, quantitative product specifications, relevant biological pathways, and illustrative

experimental workflows.

Commercial Sourcing of D-N-Acetylgalactosamine-
¹⁸O
The commercial availability of D-N-Acetylgalactosamine-¹⁸O is currently limited to specialized

chemical suppliers. Researchers can source this isotopically labeled compound from the

following providers:
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Supplier
Catalog
Number

Product
Name

Molecular
Weight (
g/mol )

Formula Notes

Omicron

Biochemicals,

Inc.

GAL-056

N-[¹⁸O]acetyl-

D-

galactosamin

e

223.21 C₈H₁₅N¹⁸O₆

Inquire for

purity,

isotopic

enrichment,

and available

quantities.

Shanghai

Jinpan

Biotechnolog

y Co., Ltd.

Inquire

D-N-

Acetylgalacto

samine-¹⁸O

Inquire Inquire

Provides a

range of

isotopically

labeled

compounds.

Specific

product

details

require direct

inquiry.

Table 1: Commercial Suppliers of D-N-Acetylgalactosamine-¹⁸O. Data is subject to change and

should be confirmed with the supplier.

Experimental Protocols and Methodologies
While specific experimental protocols for D-N-Acetylgalactosamine-¹⁸O are often application-

dependent and developed in-house by research laboratories, the following methodologies for

related unlabeled compounds can be adapted for use with the ¹⁸O-labeled version.

General Procedure for Glycosylation Reactions
A general protocol for the synthesis of glycosides using N-acetyl galactosamine derivatives

involves the use of rare earth metal triflates as catalysts. For example, the glycosylation of a

per-acetylated GalNAc donor with an alcohol acceptor can be carried out in a dry solvent such

as 1,2-dichloroethane under a nitrogen atmosphere. The reaction mixture is refluxed for a

specified time, and progress is monitored by thin-layer chromatography (TLC). Upon
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completion, the reaction is quenched, and the product is purified using column

chromatography.[1][2]

Metabolic Labeling of O-GalNAc Glycoproteins
For the selective probing of O-GalNAc glycosylation, a metabolic labeling approach can be

employed. This involves introducing a modified GalNAc analog, which can be biosynthetically

incorporated into cellular glycoproteins. While the referenced protocol uses a caged precursor

of UDP-GalNAzMe, a similar strategy could be adapted using D-N-Acetylgalactosamine-¹⁸O to

trace the incorporation of GalNAc into glycoproteins via mass spectrometry. Cells are cultured

in a medium supplemented with the labeled monosaccharide for a defined period.

Subsequently, cell lysates are collected, and glycoproteins are enriched and analyzed by mass

spectrometry to identify and quantify the incorporation of the ¹⁸O label.

Biological Signaling Pathways
D-N-Acetylgalactosamine is a key player in several critical biological pathways, most notably in

the biosynthesis of UDP-N-acetylgalactosamine (UDP-GalNAc) and the subsequent O-

GlcNAcylation of proteins.

UDP-GalNAc Biosynthetic Pathway
Uridine diphosphate N-acetylgalactosamine (UDP-GalNAc) is the activated sugar nucleotide

donor for the synthesis of O-glycans and other glycoconjugates. In most organisms, UDP-

GalNAc is synthesized from UDP-N-acetylglucosamine (UDP-GlcNAc) through the action of the

enzyme UDP-GlcNAc 4-epimerase.[3][4] UDP-GlcNAc itself is produced via the hexosamine

biosynthetic pathway.[5] A novel, direct biosynthetic pathway for UDP-GalNAc from

glucosamine-6-phosphate has also been identified in some thermophilic archaea.[3][4]
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Caption: UDP-GalNAc Biosynthesis Pathway
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O-GlcNAcylation Signaling Pathway
O-GlcNAcylation is a dynamic post-translational modification where a single N-

acetylglucosamine (GlcNAc) molecule is attached to serine or threonine residues of nuclear

and cytoplasmic proteins. This process is catalyzed by O-GlcNAc transferase (OGT) using

UDP-GlcNAc as the sugar donor. The reverse reaction is catalyzed by O-GlcNAcase (OGA). O-

GlcNAcylation is a crucial regulator of numerous cellular processes, acting as a nutrient sensor

and modulating signaling pathways, transcription, and protein stability.[6][7][8] It often engages

in crosstalk with phosphorylation, competing for the same or adjacent sites on proteins.[7][9]
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Caption: O-GlcNAcylation Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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